4-[(Diethoxy-phosphoryl)-difluoro-methyl]-benzoic acid

• Molecular Formula: C12H15F2O5P
• Molecular Weight: 308.21 g/mol
• IUPAC Name: 4-[diethoxyphosphoryl(difluoro)methyl]benzoic acid
• InChI: InChI=1S/C12H15F2O5P/c1-3-18-20(17,19-4-2)12(13,14)10-7-5-9(6-8-10)11(15)16/h5-8H,3-4H2,1-2H3,(H,15,16)
• InChI Key: DRVWIRGROHAHPD-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(C1=CC=C(C=C1)C(=O)O)(F)F)OCC

Description

4-[(Diethoxy-phosphoryl)-difluoro-methyl]-benzoic acid is a useful research compound. Its molecular formula is C12H15F2O5P and its molecular weight is 308.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [Difluoro-(4-formyl-phenyl)-methyl]-phosphonic acid diethyl ester (260 mg, 0.9 mmol) in acetone (25 mL) at room temperature was added Jones reagent (5 mL). The reaction was quenched by addition of ethanol (5 mL). The reaction was then concentrated under reduced pressure to 5 mL. The residue was diluted with ethyl acetate and washed with water (2×20 mL), saturated sodium chloride (20 mL), dried over magnesium sulfate, filtered, and concentrated under reduced pressure to yield a white crystalline solid (268 mg, 98%). 1H NMR (400 MHz, DMSO): δ 8.09 (d, 2H), 7.70 (d, 2H), 4.15 (m, 4H), 1.22 (t, 6H); Mass Spectrum (Chemical Ionization, 1% NH in CH4) m/z 309 (M+H).